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Compound of Interest

Compound Name:
4-(Chloromethyl)-2-methoxy-1-

nitrobenzene

CAS No.: 68837-96-7

Cat. No.: B3056081

Get Quote

Executive Summary & Critical Hazard Profile
Immediate Action Required: Treat this compound as a high-consequence chemical. It is a

potent lachrymator (tear-inducing agent), a corrosive alkylating agent, and moisture-sensitive.

Improper disposal can lead to container pressurization (explosion risk) or severe respiratory

distress in waste handling facilities.

Core Directive: Do NOT combine with non-halogenated waste or aqueous waste streams. This

compound must be isolated as "Corrosive, Toxic, Halogenated Organic" waste.
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Property Specification

Chemical Name 4-(Chloromethyl)-2-methoxy-1-nitrobenzene

Synonyms
4-(Chloromethyl)-2-nitroanisole; 4-Nitro-3-

methoxybenzyl chloride

CAS Number 6378-19-4

Molecular Formula C₈H₈ClNO₃

Physical State Solid (often beige/yellow crystalline powder)

Primary Hazards
Lachrymator, Skin Corr.[1][2][3][4][5][6][7][8] 1B,

Moisture Sensitive

Hazard Assessment: The "Why" Behind the Protocol
To ensure safety, we must understand the mechanism of danger. This is not just "toxic waste";

it is a reactive system.

Lachrymatory Mechanism: As a benzyl chloride derivative, this compound acts as a powerful

alkylating agent. It reacts with nucleophilic sites on sensory nerve receptors (TRPA1 ion

channels) in the eyes and respiratory tract, causing immediate, debilitating pain and tearing.

Hydrolysis & Pressurization Risk: The chloromethyl group (-CH₂Cl) is highly susceptible to

hydrolysis upon contact with moisture.

Reaction:R-CH₂Cl + H₂O → R-CH₂OH + HCl (gas)

Consequence: If sealed in a standard waste drum with moist solvents, the generation of

Hydrogen Chloride (HCl) gas will pressurize the container, leading to a potential rupture or

"pop-off" event during transport.

Thermal Instability: The nitro group (-NO₂) adds a degree of thermal instability. While not a

primary explosive like TNT, nitro-aromatics can decompose violently if heated under

confinement.
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Step 1: Waste Segregation (The Golden Rule)
Solid Waste: Isolate pure solid or contaminated solids (gloves, paper) into a separate solid

waste container.

Liquid Waste: If the compound is in solution, it must go into the Halogenated Organic Solvent

stream.

Critical Check: Ensure the solvent waste is anhydrous (water-free) if possible. If the waste

solvent contains water, use a vented cap container to prevent pressure buildup.

Step 2: Packaging & Containment
Primary Container: Use High-Density Polyethylene (HDPE) or Glass bottles. Avoid metal

containers (steel reacts with the HCl byproduct).

Venting: Use a vented cap (e.g., a cap with a PTFE membrane) for liquid waste solutions to

allow micro-amounts of HCl gas to escape without releasing liquid.

Secondary Containment: Place the primary container inside a secondary tray or bucket to

capture leaks.

Step 3: Labeling Strategy
Standard "Hazardous Waste" tags are insufficient. You must add specific hazard warnings to

protect downstream waste handlers.

Required GHS Elements:

Signal Word: DANGER

Hazard Statements: "Causes severe skin burns and eye damage," "Lachrymator."[5]

Operational Note: Write "MOISTURE SENSITIVE - DO NOT BULK WITH AQUEOUS

WASTE" clearly on the tag.

Step 4: Final Destruction
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Method:High-Temperature Incineration (approx. 1100°C) with secondary combustion

chamber and acid gas scrubbing.

Why: Incineration ensures the complete destruction of the nitro-aromatic ring and the

alkylating side chain. The scrubber neutralizes the HCl and NOx gases produced during

combustion.

Visualizing the Workflow
Figure 1: Waste Stream Decision Tree
This logic gate ensures the material never enters an incompatible stream.

Waste Material: 
4-(Chloromethyl)-2-methoxy-1-nitrobenzene

Physical State?

Solid (Pure/Debris) Liquid (Solution)

Pack in HDPE Jar 
Label: 'Toxic Solid, Corrosive' Contains Water?

Anhydrous Solvent

No

Aqueous/Wet Solvent

Yes

Segregate: Halogenated Organics 
(Standard Cap)

Segregate: Halogenated Organics 
(VENTED CAP REQUIRED)
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Click to download full resolution via product page

Caption: Decision matrix for segregating 4-(Chloromethyl)-2-methoxy-1-nitrobenzene waste

to prevent compatibility issues.

Figure 2: Hydrolysis Risk Pathway
Understanding why moisture exclusion is critical.
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Caption: Chemical hydrolysis pathway demonstrating the generation of HCl gas, which

necessitates vented caps for wet waste.

Emergency Spill Response (Pre-Disposal)
If a spill occurs before disposal can be arranged, follow this protocol immediately. Do not

attempt cleanup without proper PPE.[6][9][10][11][12]

Evacuate: Clear the lab immediately. The lachrymatory vapors will irritate eyes and lungs

within seconds.

PPE Up: Don a Full-Face Respirator (Organic Vapor/Acid Gas cartridge) or SCBA. Safety

goggles alone are insufficient due to vapor exposure. Wear Nitrile or Laminate film gloves

(Silver Shield).

Neutralize & Absorb:

Do NOT use water. Water will accelerate HCl gas production.

Cover the spill with dry lime, soda ash, or sodium bicarbonate. This neutralizes potential

acidity.
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Absorb with vermiculite or dry sand.

Collect: Scoop into a wide-mouth HDPE jar. Label as "Spill Debris - Contains Lachrymator."
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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